Cas no 220107-24-4 (7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride)

7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride structure
220107-24-4 structure
Product Name:7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride
CAS No:220107-24-4
MF:C11H13ClF3N
MW:251.675832509995
CID:912177
PubChem ID:71432327
Update Time:2025-04-19

7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride
    • 220107-24-4
    • 7-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-1-benzazepine;hydrochloride
    • 7-(Trifluoromethyl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride
    • Inchi: 1S/C11H12F3N.ClH/c12-11(13,14)9-4-5-10-8(7-9)3-1-2-6-15-10;/h4-5,7,15H,1-3,6H2;1H
    • InChI Key: VNTSTTRWBJBAMN-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1C=CC2=C(C=1)CCCCN2)(F)F

Computed Properties

  • Exact Mass: 251.06900
  • Monoisotopic Mass: 251.0688616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 4.39360
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